N-[1-(1-azocanylcarbonyl)-2-phenylvinyl]benzamide

• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: N-[(Z)-3-(azocan-1-yl)-3-oxo-1-phenylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H26N2O2/c26-22(20-14-8-5-9-15-20)24-21(18-19-12-6-4-7-13-19)23(27)25-16-10-2-1-3-11-17-25/h4-9,12-15,18H,1-3,10-11,16-17H2,(H,24,26)/b21-18-
• InChI Key: AUACYMAGKQFONV-UZYVYHOESA-N
• Isomeric SMILES: C1CCCN(CCC1)C(=O)/C(=C/C2=CC=CC=C2)/NC(=O)C3=CC=CC=C3
• SMILES: C1CCCN(CCC1)C(=O)C(=CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Description

N-[1-(1-azocanylcarbonyl)-2-phenylvinyl]benzamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry. This compound is also known as AzoP and has been synthesized using different methods, including the use of palladium catalysts.

Mechanism of Action

The mechanism of action of AzoP is not fully understood. However, studies have shown that the compound interacts with cellular proteins, leading to changes in cellular signaling pathways. In one study, AzoP was found to inhibit the activity of the protein kinase Akt, which is involved in the regulation of cell survival and proliferation. The compound was also found to inhibit the activity of the protein kinase ERK, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
AzoP has been found to have various biochemical and physiological effects. In one study, the compound was found to induce apoptosis in breast cancer cells. The compound was also found to inhibit the growth of cancer cells by inducing cell cycle arrest. In another study, AzoP was found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. The compound was also found to inhibit the production of reactive oxygen species (ROS), which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

AzoP has several advantages for lab experiments. The compound is relatively easy to synthesize and has been found to have potent biological activity. However, there are also limitations to the use of AzoP in lab experiments. The compound is relatively unstable and can degrade quickly under certain conditions. Additionally, the compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of AzoP. One area of research could focus on the development of new synthesis methods for the compound, which could improve the yield and stability of the compound. Another area of research could focus on the development of new applications for AzoP in the treatment of various diseases, such as cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of AzoP and its potential side effects.

Synthesis Methods

The synthesis of AzoP has been achieved using different methods, including the use of palladium catalysts. In one study, AzoP was synthesized using a palladium-catalyzed coupling reaction between 1-azido-2-phenylethanone and 4-bromo-N-(2-bromo-4,6-dimethylphenyl)benzamide. The reaction yielded AzoP with a yield of 70%. Other methods that have been used to synthesize AzoP include the use of copper catalysts and the use of microwave irradiation.

Scientific Research Applications

AzoP has been found to have potential applications in various fields, including medicinal chemistry and biochemistry. In one study, AzoP was found to have anti-tumor activity against breast cancer cells. The compound was also found to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases. In another study, AzoP was found to have antibacterial activity against Staphylococcus aureus and Escherichia coli. The compound was also found to have antifungal activity against Candida albicans.